Cas no 1706445-37-5 (1-methyl-1H-pyrazole-4,5-diamine hydrochloride)

• Product Name: 1-methyl-1H-pyrazole-4,5-diamine hydrochloride
• CAS No: 1706445-37-5
• MF: C₄H₉ClN₄
• MW: 148.59405875206
• CID: 4611948
• PubChem ID: 68601034
• Update Time: 2025-08-04

1-methyl-1H-pyrazole-4,5-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-pyrazole-4,5-diamine hydrochloride

• Inchi： 1S/C4H8N4.ClH/c1-8-4(6)3(5)2-7-8;/h2H,5-6H2,1H3;1H
• InChI Key： OSIGRVFJKMDYNN-UHFFFAOYSA-N
• SMILES： NC1N(N=CC=1N)C.Cl

Additional information on 1-methyl-1H-pyrazole-4,5-diamine hydrochloride

Comprehensive Guide to 1-methyl-1H-pyrazole-4,5-diamine hydrochloride (CAS No. 1706445-37-5): Properties, Applications, and Market Insights

1-methyl-1H-pyrazole-4,5-diamine hydrochloride (CAS No. 1706445-37-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine derivative, featuring a pyrazole core, serves as a crucial building block in the synthesis of various bioactive molecules. With the molecular formula C₄H₈N₄·HCl, this white to off-white crystalline powder exhibits excellent solubility in polar solvents like water and methanol, making it particularly valuable for solution-phase chemical reactions.

The growing demand for pyrazole-based compounds in drug discovery has positioned 1-methyl-1H-pyrazole-4,5-diamine hydrochloride as a key intermediate. Researchers particularly value its diamine functionality, which allows for diverse chemical modifications at both the 4 and 5 positions of the pyrazole ring. Current trends in medicinal chemistry show increased interest in such scaffolds for developing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The hydrochloride salt form enhances the compound's stability and handling characteristics, addressing common challenges in amine compound storage.

In pharmaceutical applications, 1-methyl-1H-pyrazole-4,5-diamine hydrochloride serves as a precursor for numerous drug candidates. Recent publications highlight its use in developing JAK inhibitors for autoimmune diseases and EGFR inhibitors for oncology treatments. The compound's structural features enable the creation of molecules with improved target selectivity and reduced off-target effects—a critical consideration in modern drug design. Additionally, its application extends to material science, where it contributes to the synthesis of specialized polymers with unique electronic properties.

The agrochemical industry has also recognized the potential of pyrazole derivatives like 1-methyl-1H-pyrazole-4,5-diamine hydrochloride. These compounds form the basis for novel pesticides and herbicides that demonstrate enhanced environmental profiles compared to traditional products. With increasing regulatory pressure on persistent organic pollutants, the demand for biodegradable crop protection agents derived from such intermediates continues to rise. Researchers are particularly exploring modifications that maintain efficacy while reducing ecological impact.

From a synthetic chemistry perspective, 1-methyl-1H-pyrazole-4,5-diamine hydrochloride offers multiple advantages. The presence of two amino groups at adjacent positions enables diverse heterocyclic condensation reactions, facilitating the creation of fused ring systems. This versatility makes the compound valuable for combinatorial chemistry approaches and high-throughput screening programs. Recent advances in green chemistry methodologies have further improved the sustainability of processes involving this intermediate.

Market analysis indicates steady growth in the fine chemicals sector for specialized intermediates like 1-methyl-1H-pyrazole-4,5-diamine hydrochloride. Pharmaceutical companies and contract research organizations are increasingly outsourcing the production of such building blocks to specialized manufacturers. Quality control remains paramount, with HPLC purity standards typically exceeding 98% for research-grade material. The compound's stability profile allows for global distribution, though proper chemical storage conditions must be maintained throughout the supply chain.

Recent technological advancements have improved the synthesis routes for 1-methyl-1H-pyrazole-4,5-diamine hydrochloride, reducing production costs while maintaining high yields. Modern catalytic processes have replaced older, less efficient methods, aligning with the industry's sustainability goals. Analytical techniques such as LC-MS and NMR spectroscopy ensure rigorous quality assessment, addressing the pharmaceutical industry's stringent requirements for chemical intermediates.

Looking forward, the applications of 1-methyl-1H-pyrazole-4,5-diamine hydrochloride are expected to expand further. Emerging research areas include its potential use in metal-organic frameworks (MOFs) for gas storage applications and as a ligand in catalytic systems. The compound's structural flexibility continues to inspire innovation across multiple scientific disciplines, from medicinal chemistry to materials science. As research into nitrogen-rich heterocycles advances, the importance of such versatile building blocks will only increase.

For researchers and procurement specialists, understanding the technical specifications of 1-methyl-1H-pyrazole-4,5-diamine hydrochloride is essential. Key parameters include particle size distribution, residual solvent content, and heavy metal impurities—all critical factors in process chemistry applications. Proper handling requires standard laboratory precautions, with particular attention to avoiding moisture absorption during storage and transfer operations.

The global market for specialty chemical intermediates like 1-methyl-1H-pyrazole-4,5-diamine hydrochloride reflects broader trends in the life sciences sector. Regional production capabilities, regulatory environments, and intellectual property considerations all influence supply dynamics. As the compound finds applications in an expanding range of value-added products, its commercial significance continues to grow, supported by ongoing research into novel pyrazole derivatives.